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Known α-Glucosidase Inhibitors and Their Efficacy

The table below summarizes the half-maximal inhibitory concentration (IC50) values for various compounds

and extracts, which serves as a key measure of inhibitor potency (a lower IC50 indicates a more potent

inhibitor) [1].

Compound/Extract IC50 Value Source / Class Note

Acarbose (standard drug) 193.37 µg/mL [2] /

378.2 µM [1]

Synthetic Clinical drug [3]

Compound 25
(Oxadiazole derivative)

3.23 µM [1] Synthetic From a high-throughput screen

[1]

Quercetin 5.41 µg/mL [2] Natural

(Flavonoid)

Isolated from Bauhinia pulla [2]

Microctis Folium Extract 61.30 µg/mL [4] Natural (Herbal

extract)

70% methanol leaf extract [4]

Vitexin 244.0 µM [4] Natural

(Flavonoid)

Isolated from Microctis Folium [4]
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Compound/Extract IC50 Value Source / Class Note

Isovitexin 266.2 µM [4] Natural
(Flavonoid)

Isolated from Microctis Folium [4]

Icariside II Information
Missing

Natural
(Flavonoid)

Found in Epimedii; studies
focused on anticancer &

antioxidant activity [5] [6]

Standard Experimental Protocol for α-Glucosidase
Inhibition

The following is a standard colorimetric assay widely used to determine α-glucosidase inhibitory activity,

which allows for the comparison of IC50 values across different studies [1] [7] [8]. The workflow is

summarized in the diagram below.
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Start Assay Preparation

Prepare Reaction in 96-well Plate

Step 1: Add Sodium Phosphate Buffer (pH 7.0)

Step 2: Add α-Glucosidase Enzyme Solution

Step 3: Add Test Compound Solution

Incubate at 37°C for 15 min

Step 4: Add Substrate (pNPG)

Incubate at 37°C for 15-30 min

Step 5: Stop Reaction with Na₂CO₃

Measure Absorbance at 405 nm
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Calculate % Inhibition and IC₅₀

Click to download full resolution via product page

Key Steps in the Workflow:

Enzyme and Inhibitor Pre-incubation: The enzyme is mixed with the test compound and allowed to

incubate, which is crucial for competitive inhibitors [1].
Reaction Initiation: The reaction is started by adding the substrate p-nitrophenyl-α-D-
glucopyranoside (pNPG). The enzyme hydrolyzes pNPG to release p-nitrophenol, a yellow-colored
product [7] [8].

Measurement and Analysis: The intensity of the yellow color, measured at 405 nm, is directly
proportional to the enzyme activity. The percentage inhibition is calculated by comparing activity with

and without the inhibitor. The IC50 value is then determined by testing a range of inhibitor
concentrations [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. In-vitro high-throughput library screening—Kinetics and ... [journals.plos.org]

2. Alpha-Glucosidase Inhibitory Assay-Screened Isolation and ... [pmc.ncbi.nlm.nih.gov]

3. - α and their use in clinical practice - PMC Glucosidase inhibitors [pmc.ncbi.nlm.nih.gov]

4. α-Glucosidase Inhibitory Effect and Simultaneous ... [mdpi.com]

5. Icariside II enhances Nrf2 nuclear translocation to ... [pubmed.ncbi.nlm.nih.gov]

6. Icariside II: Anticancer Potential and Molecular Targets in ... [frontiersin.org]

7. A systematic analysis of natural α-glucosidase inhibitors from ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s3220065?utm_src=pdf-body-img
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0286159
https://pmc.ncbi.nlm.nih.gov/articles/PMC7076893/
https://bmccomplementmedtherapies.biomedcentral.com/articles/10.1186/s12906-025-05144-x
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0286159
https://www.smolecule.com/products/s3220065?utm_src=pdf-custom-synthesis
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0286159
https://pmc.ncbi.nlm.nih.gov/articles/PMC8512368/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3506243/
https://www.mdpi.com/1420-3049/18/4/4221
https://pubmed.ncbi.nlm.nih.gov/22051934/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.663776/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7076893/
https://www.smolecule.com/products/s3220065?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


8. Alpha-amylase and Alpha- glucosidase enzymes inhibition and...

[bmccomplementmedtherapies.biomedcentral.com]

To cite this document: Smolecule. [Icariside F2 α-glucosidase inhibition efficacy comparison].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b3220065#icariside-f2-glucosidase-inhibition-efficacy-

comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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